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Compound of Interest

Compound Name: Acid Blue 1

Cat. No.: B1204435

An In-depth Technical Guide to Acid Blue 1: Molecular Structure, Properties, and Applications

Introduction

Acid Blue 1, also known by numerous synonyms including Patent Blue VF, C.I. 42045, and
Alphazurine G, is a synthetic triarylmethane dye.[1] Due to its intense blue color and water
solubility, it finds widespread use in various industrial and scientific applications. This technical
guide provides a comprehensive overview of the molecular structure, chemical formula,
physicochemical properties, synthesis, and key applications of Acid Blue 1, with a focus on its
relevance to researchers, scientists, and drug development professionals.

Molecular Structure and Formula

Acid Blue 1 is a sodium salt. The molecular structure is characterized by a central carbon
atom bonded to three aromatic rings. Two of the rings are substituted with diethylamino groups,
and the third is a disulfonated phenyl group, which imparts water solubility to the molecule.

There are two commonly cited chemical formulas for Acid Blue 1, which differ by a single
proton, likely reflecting the salt form versus the free acid form:

e C27H31:N2NaOeS2[2][3]
e C27H32N206S2[1]

The corresponding IUPAC name is sodium;4-[[4-(diethylamino)phenyl]-(4-
diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,3-disulfonate.[3] The

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1204435?utm_src=pdf-interest
https://www.benchchem.com/product/b1204435?utm_src=pdf-body
https://www.benchchem.com/product/b1204435?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acid_Blue_120_as_a_Fluorescent_Stain_for_Protein_Detection.pdf
https://www.benchchem.com/product/b1204435?utm_src=pdf-body
https://www.benchchem.com/product/b1204435?utm_src=pdf-body
https://www.benchchem.com/product/b1204435?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Acid_Blue_120.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Analytical_Detection_of_Acid_Blue_221.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acid_Blue_120_as_a_Fluorescent_Stain_for_Protein_Detection.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Analytical_Detection_of_Acid_Blue_221.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

structure is depicted below:
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Figure 1. Molecular Structure of Acid Blue 1.

Physicochemical Properties

A summary of the key quantitative data for Acid Blue 1 is presented in the table below for easy
reference and comparison.
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Property Value References
C27H31N2NaOeS2 /

Molecular Formula [1][2](3]
C27H32N206S2

Molecular Weight 566.66 g/mol [2][3]

CAS Number 129-17-9 [2][4]

Dark blue-green to dark purple
Appearance , [5]
crystalline powder

Melting Point >250°C [61[7]

N Soluble in water (1 g/20 mL at
Solubility . [61[8]
20°C) and ethanol.

Amax (in H20) 637-641 nm

Density 0.392 g/cm?3 at 20°C [6][7]

Experimental Protocols
Synthesis of Acid Blue 1

The synthesis of Acid Blue 1 typically involves the condensation of 4-Formylbenzene-1,3-
disulfonic acid with N,N-diethylaniline, followed by oxidation.[2]

Materials:

4-Formylbenzene-1,3-disulfonic acid

N,N-diethylaniline (2 molar equivalents)

Oxidizing agent (e.g., sodium dichromate)

Sodium hydroxide or sodium carbonate

Sulfuric acid

Procedure:
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» Condensation: React 4-Formylbenzene-1,3-disulfonic acid with two molar equivalents of
N,N-diethylaniline in an acidic medium (e.g., sulfuric acid).

» Oxidation: The resulting leuco base is then oxidized using a suitable oxidizing agent to form
the colored triphenylmethane dye.

» Salt Formation: The dye is converted to its sodium salt by treatment with sodium hydroxide
or sodium carbonate to improve its water solubility.[2]

 Purification: The synthesized dye can be purified by recrystallization from a suitable solvent
system.

Reactants

|4-Formylbenzene-l,3-d|suIfonlc acid Process Product

l Condensation Leuco Base - Colored Dye Salt Formation :
1 (Acidic Medium) (NaOH or Na2CO3) | Acid Blue 1

| N,N-diethylaniline (2 eq.) |

Click to download full resolution via product page

Diagram 1. General synthesis workflow for Acid Blue 1.

Protein Staining with Acid Blue 1

Acid Blue 1 can be used as a stain for proteins in polyacrylamide gel electrophoresis (PAGE),
analogous to the commonly used Coomassie Brilliant Blue.

Materials:
e Staining Solution: 0.1% (w/v) Acid Blue 1 in 40% (v/v) ethanol and 10% (v/v) acetic acid.

o Destaining Solution: 40% (v/v) ethanol and 10% (v/v) acetic acid in water.
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o Polyacrylamide gel with separated proteins.
Procedure:

o Fixation: After electrophoresis, immerse the gel in a fixation solution (e.g., 50% methanol,
10% acetic acid) for 30 minutes.

« Staining: Decant the fixation solution and add the Acid Blue 1 staining solution. Gently

agitate the gel for 1-2 hours at room temperature.

+ Destaining: Remove the staining solution and add the destaining solution. Gently agitate,
changing the destaining solution every 30-60 minutes until the protein bands are clearly
visible against a clear background.

Polyacrylamide Gel after
Electrophoresis

Fixation
(50% Methanol, 10% Acetic Acid)
30 min

Staining
(0.1% Acid Blue 1 in 40% Ethanol, 10% Acetic Acid)
1-2 hours

'

Destaining
(40% Ethanol, 10% Acetic Acid)
Repeat until background is clear

Visualize Protein Bands
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Diagram 2. Experimental workflow for protein staining.

Signaling Pathways

Currently, there is no scientific literature available that describes a direct involvement of Acid
Blue 1 in any specific biological signaling pathways. Its primary role in a biological context is as
a staining agent for the visualization of macromolecules, particularly proteins.

Applications

Acid Blue 1 has a diverse range of applications:
o Textile Industry: It is extensively used for dyeing wool, silk, and nylon fibers.[4]

» Biological Stains: It serves as a stain in microscopy and for visualizing proteins in gel
electrophoresis.[4]

e Food Industry: In some regions, it is used as a food colorant.

e Inks and Cosmetics: It is also utilized in the manufacturing of inks and various cosmetic
products.

Conclusion

Acid Blue 1 is a versatile synthetic dye with significant applications in both industrial and
scientific fields. Its well-characterized molecular structure and physicochemical properties make
it a reliable tool for researchers. While its use as a biological stain is prominent, further
research may uncover novel applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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